Cas no 68516-71-2 (6-(isopropyl)-3-methylcyclohex-2-en-1-yl formate)

• Product name: 6-(isopropyl)-3-methylcyclohex-2-en-1-yl formate
• CAS No: 68516-71-2
• MF: C₁₁H₁₈O₂
• MW: 182.25942
• CID: 971050
• PubChem ID: 109445

6-(isopropyl)-3-methylcyclohex-2-en-1-yl formate Chemical and Physical Properties

Names and Identifiers

• 6-(isopropyl)-3-methylcyclohex-2-en-1-yl formate
• 2-Cyclohexen-1-ol, 3-methyl-6-(1-methylethyl)-, 1-formate
• 2-Cyclohexen-1-ol, 3-methyl-6-(1-methylethyl)-, formate
• 3-methyl-6-(propan-2-yl)cyclohex-2-en-1-yl formate
• 68516-71-2
• EINECS 271-174-5
• NS00061746
• DTXSID50887444
• DGUJSWWZSWEZCR-UHFFFAOYSA-N

• Inchi： InChI=1S/C11H18O2/c1-8(2)10-5-4-9(3)6-11(10)13-7-12/h6-8,10-11H,4-5H2,1-3H3
• InChI Key： DGUJSWWZSWEZCR-UHFFFAOYSA-N
• SMILES： CC1=CC(C(CC1)C(C)C)OC=O

Computed Properties

• Exact Mass: 182.13074
• Monoisotopic Mass: 182.131
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 206
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• Density: 0.95
• Boiling Point: 230.9°C at 760 mmHg
• Flash Point: 87.6°C
• Refractive Index: 1.465
• PSA: 26.3